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Compound of Interest

Compound Name: Dibenzylamine

Cat. No.: B1670424

Dibenzylamine is a colorless to light yellow oily liquid with a characteristic ammonia-like odor.
It is highly miscible with most organic solvents like ethanol and ether but has very limited
solubility in water. Its chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C14H1sN

Molecular Weight 197.28 g/mol

CAS Number 103-49-1

Appearance C.:ok')rless to light yellow oily
liquid

Odor Ammonia-like

Melting Point -26 °C

Boiling Point 300 °C (at 760 mmHg)

143-145 °C (at 7.5 Torr)

Density 1.026 g/mL (at 25 °C)

Refractive Index (n2°/D) 1.574

Water Solubility 0.05 g/L (at 20 °C)

pKa 8.52 (at 25 °C)

Flash Point 143 °C (290 °F)

Stable under normal
conditions. Incompatible with

Stability strong oxidizing agents, acids,
acid chlorides, and acid

anhydrides.

Synthesis of Dibenzylamine

Dibenzylamine can be synthesized through several routes, each with distinct advantages
regarding yield, purity, and scalability. The most common industrial methods include the
reductive amination of benzaldehyde, the reaction of benzyl chloride with ammonia, and the
hydrogenation of benzonitrile.
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Key Reagents

Ammonia / NH40OH H2 / Catalyst

Primary Reactants

Benzyl Chloride Benzaldehyde Benzonitrile

Alkylation Reductive Amination ydrogenation

Dibenzylamine

Click to download full resolution via product page

Caption: Key synthetic routes to Dibenzylamine.

Table 2: Comparison of Major Dibenzylamine Synthesis Methods
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Synthesis Key Typical Disadvanta  Reference(s
. Advantages
Method Reactants Conditions ges )
Good yield,
uses easily
) Benzaldehyd 60-120 °C, handled Requires
Reductive i .
o e, Ammonium  0.5-2.0 MPa ammonia pressure
Amination ) i
Hydroxide Hz, Catalyst source, equipment.
reduces
wastewater.
Can produce
a mixture of
Benzyl )
_ _ primary,
Chloride, Controlled Established
) o ) ) ) secondary,
Alkylation Liquid alkaline industrial )
] B and tertiary
Ammonia, conditions process. _
amines
Ethanol .
requiring
separation.
Often
) Can be tuned
Raney Nickel produces by-
) o ) to favor
Hydrogenatio  Benzonitrile, or Platinum ] ) products that
dibenzylamin )
n Hydrogen catalyst, <115 require
_ e over
p.s.i.a. ) careful
benzylamine. ]
separation.

Experimental Protocol: Synthesis via Reductive

Amination of Benzaldehyde

This protocol is based on a clean synthesis process that minimizes industrial waste.

Materials:

e Benzaldehyde

o Ammonium hydroxide (25-40% mass concentration)
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e Hydrogen gas (H2)

o Catalyst (e.g., Raney Nickel or Palladium on Carbon)
e Optional: C1-C4 alcohol (e.g., ethanol) as a solvent
Procedure:

» Charge a high-pressure reactor with benzaldehyde, ammonium hydroxide (molar ratio of
ammonia to benzaldehyde between 2.0-5.0:1), and the catalyst.

« If desired, add a C1-C4 alcohol as an organic solvent.

o Seal the reactor and purge it with nitrogen, followed by hydrogen gas.
o Pressurize the reactor with hydrogen to 0.5-2.0 MPa.

o Heat the mixture to 60-120 °C while stirring vigorously.

» Maintain the reaction for 20-70 minutes.

» After the reaction period, cool the reactor to room temperature and carefully vent the excess
hydrogen.

 Filter the reaction mixture to recover the catalyst, which can be reused.
o Transfer the filtrate to a separatory funnel. The mixture will separate into two layers.

« |solate the organic layer containing the dibenzylamine product. The aqueous layer
containing excess ammonium hydroxide can be recycled.

e The crude dibenzylamine can be purified further by vacuum distillation.

Key Reactions and Applications as an Intermediate

Dibenzylamine's nucleophilic secondary amine functionality, sterically hindered by two benzyl
groups, makes it a versatile intermediate.
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Caption: Applications of Dibenzylamine as a core intermediate.
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Role in Pharmaceutical Synthesis

Dibenzylamine is a key building block in the synthesis of several pharmaceuticals.
» Antibiotics: It is used in the manufacturing of synthetic penicillins and the antibiotic linezolid.

e Anticonvulsants: Dibenzylamine itself exhibits anticonvulsant effects by blocking NMDA.-
evoked currents and serves as a scaffold for related drugs.

e Antiparasitic Agents: Derivatives of dibenzylamine have shown promising anti-leishmanial
activity by targeting Leishmania topoisomerase |I.

Application as a Protecting Group

The dibenzylamino group is an effective protecting group for primary amines in multi-step
organic synthesis. It is particularly useful in the preparation of B-lactam pseudopeptides, where
its presence can direct stereoselectivity during cyclization reactions. The group is stable to a
range of reaction conditions and can be removed via catalytic hydrogenation.

Industrial Applications

Beyond pharmaceuticals, dibenzylamine is widely used in industry.

e Rubber Vulcanization: It is a precursor to efficient and non-toxic vulcanization accelerators
like zinc dibenzyldithiocarbamate (ZBEC) and tetrabenzylthiuram disulfide (TBZTD). These
accelerators are favored because they reduce the formation of harmful nitrosamines during
rubber processing.

» Corrosion Inhibition: It is employed as a corrosion inhibitor.

o Other Uses: It also serves as an intermediate for dyes, polymers, and agrochemicals.

Experimental Protocol: a-Substitution via Carbanion
Intermediate

This protocol demonstrates the utility of dibenzylamine in C-C bond formation by generating a
carbanion alpha to the nitrogen. The amine must first be converted to an N-nitroso or N-
benzoyl derivative to activate the a-protons.
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Materials:

N-Nitrosodibenzylamine

Lithium diisopropylamide (LDA) in Tetrahydrofuran (THF)

Anhydrous THF

Electrophile (e.g., Methyl iodide)

Saturated aqueous NH4Cl solution
Procedure:

o Dissolve N-nitrosodibenzylamine in anhydrous THF in a flame-dried, three-necked flask
under a nitrogen atmosphere.

e Cool the solution to -78 °C in a dry ice/acetone bath.

e Add a solution of LDA in THF dropwise to the cooled solution. The formation of the carbanion
is often indicated by a color change.

« Stir the mixture at -78 °C for a specified time (e.g., 4 minutes) to ensure complete carbanion
formation.

e Add the electrophile (e.g., methyl iodide) dropwise to the solution.

» Allow the reaction to proceed at -78 °C for several hours or until TLC analysis indicates the
consumption of the starting material.

e Quench the reaction by adding a saturated aqueous solution of NH4Cl.

o Warm the mixture to room temperature and extract the product with an organic solvent (e.qg.,
diethyl ether).

o Wash the combined organic layers with brine, dry over anhydrous Na=SOa, filter, and
concentrate under reduced pressure.
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 Purify the resulting a-substituted product by column chromatography.

Purification Methods

Crude dibenzylamine is often colored and contains by-products from its synthesis. Vacuum
distillation is the standard method for purification.

Decolorizing Distillation

For applications requiring a high degree of purity and a colorless product (Hazen color number
< 100), a specialized distillation process is used. This involves adding 0.01 to 15% by weight of
an additive, such as an ammonium chloride or a high-boiling point amine, to the crude
dibenzylamine before distillation. This procedure prevents decomposition and discoloration at
high temperatures.

Experimental Protocol: Purification by Vacuum
Distillation

Materials:

Crude dibenzylamine

Distillation apparatus with a vacuum adapter

Vacuum pump

Heating mantle

Procedure:

Set up the distillation apparatus. Ensure all glass joints are properly sealed with vacuum
grease.

Charge the distillation flask with crude dibenzylamine.

Slowly apply vacuum to the system.

Begin heating the distillation flask gently with a heating mantle.
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e Collect and discard any initial low-boiling fractions.

o Collect the main fraction of pure dibenzylamine, which distills at approximately 143-145 °C

at 7.5 Torr.

» Stop the distillation before the flask distills to dryness to avoid the concentration of high-

boiling impurities.

¢ Cool the system to room temperature before releasing the vacuum.

» Store the purified, colorless dibenzylamine under an inert atmosphere (e.g., nitrogen) to

prevent oxidation and discoloration.

Spectroscopic and Analytical Data

Characterization of dibenzylamine is typically performed using NMR, IR, and mass

spectrometry.

Table 3: *H NMR Spectroscopic Data (300 MHz, CDCIs)

Chemical Shift ()

Multiplicity Integration Assignment
Ppm
) Aromatic protons
~7.20-7.40 Multiplet 10H
(CeH5s)
_ Methylene protons (-
3.82 Singlet 4H
CH3z-)
1.70 Broad Singlet 1H Amine proton (-NH-)
(Data adapted from
typical spectra; exact
shifts may vary)
Table 4: Key IR Absorption Bands (Film)
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Wavenumber (cm~?) Description of Vibration
3300 - 3500 N-H stretch (weak)

3020 - 3080 Aromatic C-H stretch

2800 - 2950 Aliphatic C-H stretch

1450 - 1600 Aromatic C=C bending

1117 C-N stretch

690 - 750 Aromatic C-H out-of-plane bend

(Data sourced from NIST Chemistry WebBook

and other spectral databases)

Table 5: Mass Spectrometry Data (Electron lonization)

m/z Interpretation

197 [M]* (Molecular ion)

106 [C7HsN]* (Loss of benzyl radical)
91 [C7H7]* (Tropylium ion, base peak)
77 [CeHs]* (Phenyl cation)

(Data sourced from NIST Chemistry WebBook)

Safety and Handling

Dibenzylamine is a hazardous substance and must be handled with appropriate precautions.

o Hazards: Harmful if swallowed. Causes severe skin burns and eye damage. It is also very
toxic to aquatic life with long-lasting effects.

e Personal Protective Equipment (PPE): Wear chemical-resistant gloves, tightly fitting safety
goggles, a face shield, and protective clothing.
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» Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid breathing vapors
or mists. Keep away from incompatible materials such as strong oxidizing agents and acids.

» Storage: Store in a cool, dark, and well-ventilated place in a tightly sealed container under an
inert atmosphere. Store locked up.

o Spills: In case of a spill, clear the area, wear appropriate PPE, and contain the spill with an
inert absorbent material. Dispose of as hazardous waste according to local regulations.

Conclusion

Dibenzylamine is a cornerstone chemical intermediate with significant value in both industrial
and research settings. Its well-established synthesis routes and versatile reactivity make it
indispensable for producing a wide range of products, from life-saving pharmaceuticals to high-
performance industrial materials. For professionals in drug development and chemical
synthesis, a thorough understanding of its properties, reaction mechanisms, and handling
requirements is essential for leveraging its full potential safely and effectively.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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